Cas no 1428359-53-8 (N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)
N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
- N-(5-chloro-2,4-dimethoxyphenyl)-2-(4-oxo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
- AKOS024554248
- VU0547358-1
- F6411-0013
- 1428359-53-8
- N-(5-chloro-2,4-dimethoxyphenyl)-2-(4-oxo-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
-
- Inchi: 1S/C20H17ClN4O4S/c1-28-16-10-17(29-2)13(8-12(16)21)22-19(26)11-24-5-6-25-15(20(24)27)9-14(23-25)18-4-3-7-30-18/h3-10H,11H2,1-2H3,(H,22,26)
- InChI Key: KSOVYNNXAAIKDA-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)NC(CN1C=CN2C(=CC(C3=CC=CS3)=N2)C1=O)=O)OC)OC
Computed Properties
- Exact Mass: 444.0659039g/mol
- Monoisotopic Mass: 444.0659039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 114Ų
N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6411-0013-2μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-5μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-10μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-20μmol |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-1mg |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-2mg |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-3mg |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-4mg |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-5mg |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0013-10mg |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428359-53-8 | 10mg |
$79.0 | 2023-09-09 |
N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
Introduction to N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 1428359-53-8)
N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 1428359-53-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrazine core and a thiophene moiety, making it a promising candidate for various therapeutic applications.
The chemical structure of N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide is notable for its intricate arrangement of functional groups. The presence of a chloro-substituted phenyl ring and two methoxy groups imparts specific electronic and steric properties that influence its biological activity. Additionally, the thiophene ring and the pyrazolo[1,5-a]pyrazine scaffold contribute to its overall stability and reactivity in different environments.
Recent studies have highlighted the potential of this compound in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators of the inflammatory response.
In addition to its anti-inflammatory effects, this compound has also shown promise in cancer research. Studies have demonstrated that N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-y-lacetamide can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to activate the p53 tumor suppressor protein and inhibit the PI3K/Akt signaling pathway, which are critical for cell survival and proliferation in many types of cancer.
The pharmacokinetic properties of N-(5-chloro-2,4-dimethoxyphenyl)-2-4-o-xo--(thiophen--yl)--H,H-pyrazolo,-apyrazin--ylacetamide have also been extensively studied. Its high lipophilicity and low molecular weight make it suitable for oral administration and allow for good tissue distribution. However, challenges related to its metabolic stability and potential drug-drug interactions have been identified and are currently being addressed through ongoing research.
Clinical trials are underway to evaluate the safety and efficacy of N-(5-chloro--dimethoxyphenyl)--oxo--(thiophen--yl)--H,H-pyrazolo,-apyrazin--ylacetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses with minimal side effects. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.
The synthesis of N-(5-chloro--dimethoxyphenyl)--oxo--(thiophen--yl)--H,H-pyrazolo,-apyrazin--ylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazolo[1,5-a]pyrazine core through a series of cyclization reactions and the subsequent functionalization with the thiophene moiety and other substituents. Advances in synthetic chemistry have enabled more efficient routes to this compound, making it more accessible for large-scale production.
In conclusion, N-(5-chloro--dimethoxyphenyl)--oxo--(thiophen--yl)--H,H-pyrazolo,-apyrazin--ylacetamide (CAS No. 1428359-) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in both academic research and pharmaceutical applications. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.
1428359-53-8 (N-(5-chloro-2,4-dimethoxyphenyl)-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)